Cas no 39124-24-8 (3-aminothiane-3-carboxylic acid)
3-Aminothiane-3-carboxylic acid is a sulfur-containing β-amino acid derivative with a thiane ring structure, offering unique steric and electronic properties for synthetic and medicinal chemistry applications. Its constrained cyclic framework enhances conformational rigidity, making it valuable for peptide modification and ligand design. The presence of both amino and carboxylic acid functional groups allows for versatile derivatization, facilitating its use as a building block in heterocyclic synthesis. The thioether moiety provides potential for further functionalization or coordination chemistry. This compound is particularly useful in the development of bioactive molecules, where its structural features can influence binding affinity and metabolic stability.
39124-24-8 structure
Product Name:3-aminothiane-3-carboxylic acid
CAS No:39124-24-8
MF:C6H11NO2S
MW:161.22204041481
CID:54966
PubChem ID:53401099
Update Time:2025-05-24
3-aminothiane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Aminotetrahydro-2H-thiopyran-3-carboxylic acid
- 3-aminothiane-3-carboxylic acid
- 3-AMINOTETRAHYDRO-2H-THIOPYRAN-3-CARBOXYLICACID
- AKOS012166804
- 39124-24-8
- Z1029463938
- SCHEMBL21506354
- EN300-118757
- MFCD08669346
- DTXSID40694801
- BS-12374
-
- Inchi： 1S/C6H11NO2S/c7-6(5(8)9)2-1-3-10-4-6/h1-4,7H2,(H,8,9)
- InChI Key： CEBWQLZTRFNDJU-UHFFFAOYSA-N
- SMILES： S1CCCC(C(=O)O)(C1)N
Computed Properties
- Exact Mass: 161.05100
- Monoisotopic Mass: 161.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 88.6Ų
Experimental Properties
- Refractive Index: 1.57
- PSA: 88.62000
- LogP: 0.99580
3-aminothiane-3-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-aminothiane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM181699-1g |
3-aminotetrahydro-2H-thiopyran-3-carboxylic acid |
39124-24-8 | 95% | 1g |
$421 | 2023-02-18 | |
| Chemenu | CM181699-1g |
3-aminotetrahydro-2H-thiopyran-3-carboxylic acid |
39124-24-8 | 95% | 1g |
$421 | 2021-06-09 | |
| Alichem | A119001107-1g |
3-Aminotetrahydro-2H-thiopyran-3-carboxylic acid |
39124-24-8 | 95% | 1g |
$485.10 | 2023-09-02 | |
| Alichem | A119001107-5g |
3-Aminotetrahydro-2H-thiopyran-3-carboxylic acid |
39124-24-8 | 95% | 5g |
$1254.00 | 2023-09-02 | |
| TRC | A634343-10mg |
3-aminothiane-3-carboxylic acid |
39124-24-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A634343-50mg |
3-aminothiane-3-carboxylic acid |
39124-24-8 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | A634343-100mg |
3-aminothiane-3-carboxylic acid |
39124-24-8 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-118757-0.05g |
3-aminothiane-3-carboxylic acid |
39124-24-8 | 95% | 0.05g |
$200.0 | 2023-07-06 | |
| Enamine | EN300-118757-0.1g |
3-aminothiane-3-carboxylic acid |
39124-24-8 | 95% | 0.1g |
$298.0 | 2023-07-06 | |
| Enamine | EN300-118757-0.25g |
3-aminothiane-3-carboxylic acid |
39124-24-8 | 95% | 0.25g |
$425.0 | 2023-07-06 |
3-aminothiane-3-carboxylic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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